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Compound of Interest

Compound Name: cis-10-Octadecenoic acid

CAS No.: 2442-70-8

Cat. No.: B3118939

Get Quote

10(Z)-Octadecenoic acid, also known as cis-10-Octadecenoic acid, is a monounsaturated

long-chain fatty acid. As a positional isomer of the more common oleic acid (9Z) and other

octadecenoic acids, it represents a specific and important molecule within the landscape of

lipidomics and metabolic research. While not as abundant as oleic acid, its presence in

biological systems, including human adipose tissue, has been confirmed, suggesting distinct

metabolic origins and functions[1][2].

This guide serves as a technical resource for researchers, chemists, and drug development

professionals. It moves beyond a surface-level description to provide a detailed examination of

the molecule's chemical structure, robust methods for its synthesis and characterization, and

insights into its biological context. Understanding the precise structure and properties of fatty

acid isomers like 10(Z)-Octadecenoic acid is critical, as subtle shifts in double bond position

and geometry can lead to profound differences in biological activity and therapeutic potential.

This document provides the foundational knowledge necessary for its application in advanced

research and development.

Part 1: Elucidation of the Chemical Structure
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The defining characteristics of 10(Z)-Octadecenoic acid are rooted in its specific molecular

architecture. A comprehensive understanding of its structure is the cornerstone of any

experimental design or interpretation of its biological role.

Core Chemical Identity
The fundamental properties of 10(Z)-Octadecenoic acid are summarized below, providing the

essential data for any laboratory or computational work.

Property Value Source

Molecular Formula C₁₈H₃₄O₂ [3][4][5]

Molecular Weight 282.46 g/mol [3][4][5]

CAS Number 2442-70-8 [3][4][5]

IUPAC Name (Z)-octadec-10-enoic acid [3]

Synonyms
cis-10-Octadecenoic acid, 10-

cis-Octadecenoic acid
[4][5]

Classification Long-chain fatty acid [6]

The Significance of the 10(Z) Configuration
The nomenclature "10(Z)" precisely defines the molecule's unsaturated nature:

10: Indicates that the double bond is located between the 10th and 11th carbon atoms,

counting from the carboxyl group (C1).

(Z): The "Z" stands for the German word zusammen ("together"), signifying that the higher-

priority substituents on each carbon of the double bond are on the same side. In this case,

the hydrogen atoms are on the same side of the double bond axis, resulting in a cis

configuration. This cis bond introduces a characteristic kink in the acyl chain, preventing the

molecules from packing closely together and thus lowering the melting point compared to its

saturated counterpart (stearic acid) or its trans isomer.

The following diagram illustrates this precise structural arrangement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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